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Introduction

Hexabromoethane (HBE), with the chemical formula C2Brs, is a fully brominated hydrocarbon.
It exists as a yellowish-white crystalline solid and is characterized by its high density and low
solubility in water.[1][2] HBE is primarily utilized as a flame retardant.[1] Its structure consists of
an ethane backbone where all hydrogen atoms have been substituted by bromine atoms.[1][2]
Upon heating, it decomposes to form tetrabromoethylene.[3][4] Like many halogenated
hydrocarbons, HBE is sensitive to radiation.[3][4] This guide provides a comprehensive
overview of the available data on the environmental fate, ecotoxicology, and mammalian
toxicology of hexabromoethane, highlighting areas where data is currently lacking.

Physicochemical Properties

A summary of the key physicochemical properties of hexabromoethane is presented in Table
1. This data is essential for predicting its behavior and distribution in the environment.

Table 1: Physicochemical Properties of Hexabromoethane
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Property Value Reference(s)
CAS Number 594-73-0 [2]
Molecular Formula C2Brs [2]
Molecular Weight 503.45 g/mol [2]
Yellowish-white crystalline
Appearance , [31[4]
solid
Melting Point 155-160 °C [5]
Boiling Point 318 °C at 760 mmHg [5]
Vapor Pressure 0.00069 mmHg at 25°C [5]
Water Solubility Low (qualitative) [1][2]
Log Octanol-Water Partition
o 4.663 [6]
Coefficient (Log Kow)
_ No experimental data
Organic Carbon-Water ) o
available. Estimation methods [71[8]1[9]1[10]

Partition Coefficient (Koc)

based on Kow are available.

Henry's Law Constant

No experimental data

available.

Environmental Fate and Transport

The environmental fate and transport of a chemical describe its movement and transformation

in the air, water, and soil.

o Persistence: Hexabromoethane is expected to be persistent in the environment.

e Transport: Due to its low water solubility and moderate Log Kow, hexabromoethane is likely

to adsorb to organic matter in soil and sediment.[1][2][7][8] Its low vapor pressure suggests

that volatilization from water and soil surfaces is not a primary mode of transport.

o Biodegradation: There is currently a lack of experimental data on the biodegradation of

hexabromoethane. Studies on other halogenated hydrocarbons suggest that
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biodegradation can occur under both aerobic and anaerobic conditions, but the specific
pathways and metabolites for hexabromoethane have not been elucidated.[10][11][12][13]

Ecotoxicology

Ecotoxicology studies the harmful effects of chemical substances on ecosystems. The
available acute ecotoxicity data for hexabromoethane is summarized in Table 2.

Table 2: Acute Ecotoxicity of Hexabromoethane

Test Organism Endpoint Value (mgIL) Reference(s)
Fish (Species not

- 96-hour LCso 0.51
specified)
Aquatic Invertebrate
(Species not 48-hour ECso 0.96
specified)
Algae

) ) 72-hour ECso (Growth
(Pseudokirchneriella o 22.5 (EyCso) [3]
) Inhibition)

subcapitata)

e LCso (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the
test population over a specified period.

o ECso (Effective Concentration 50): The concentration of a substance that causes a specified
effect in 50% of the test population over a specified period.

e EyCso: The concentration that causes a 50% reduction in the yield of the algae.

Mammalian Toxicology

The available data on the mammalian toxicity of hexabromoethane is limited and primarily
comes from risk assessment summaries rather than detailed public studies.

Table 3: Mammalian Toxicity of Hexabromoethane
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Test Type Species Endpoint Value Reference(s)
Acute Oral - > 2000 mg/kg

o Not specified LDso )
Toxicity body weight
Acute Dermal -~ > 2000 mg/kg

o Not specified LDso )
Toxicity body weight
Subchronic Oral N > 100 mg/kg

o Not specified 126-day NOAEL )
Toxicity body weight/day
Reproductive » > 300 mg/kg

o Not specified NOAEL _
Toxicity body weight/day
Dermal ) ) N

o Guinea Pig Weak sensitizer

Sensitization

o Not expected to
Mutagenicity/Cla ]
o in vitro be mutagenic or
stogenicity ]
clastogenic

e LDso (Lethal Dose 50): The dose of a substance that is lethal to 50% of the test population.

o NOAEL (No-Observed-Adverse-Effect Level): The highest dose or exposure level of a
substance at which no adverse effects are observed.

Bioaccumulation

Bioaccumulation is the process by which a substance builds up in an organism. The potential
for bioaccumulation is often estimated using the bioconcentration factor (BCF) or the
bioaccumulation factor (BAF).[11][14][15][16][17][18][19][20][21][22][23][24][25]

There is currently no experimental data available for the BCF or BAF of hexabromoethane. Its
moderate Log Kow of 4.663 suggests a potential for bioaccumulation in aquatic organisms.[6]

Toxicological Mechanisms and Signhaling Pathways

There is a significant lack of information regarding the specific molecular mechanisms of
toxicity and the signaling pathways affected by hexabromoethane. General mechanisms of
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toxicity for halogenated hydrocarbons can involve disruption of cell membranes, interference
with mitochondrial function, and generation of reactive oxygen species, leading to cellular
damage.[26] However, specific studies on hexabromoethane are not available in the public
domain.

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies conducted on
hexabromoethane are not publicly available. The data presented in this guide are from
summary reports. However, standardized guidelines from the Organisation for Economic Co-
operation and Development (OECD) are typically followed for regulatory toxicity testing. These
include:

» Acute Oral Toxicity: Generally follows OECD Test Guideline 401, 420, 423, or 425.[8][27][28]
[29] These studies involve administering the substance by gavage to fasted rodents (usually
rats) at various dose levels. Observations for mortality and clinical signs of toxicity are made
for up to 14 days.

o Acute Dermal Toxicity: Typically follows OECD Test Guideline 402. The substance is applied
to the shaved skin of animals (often rabbits or rats) for 24 hours, and the animals are
observed for 14 days.

o Fish Acute Toxicity Test: Follows OECD Test Guideline 203. Fish (e.g., Rainbow Trout, Zebra
Fish, or Fathead Minnow) are exposed to a range of concentrations of the test substance in
water for 96 hours.[1][5][17][20][29][30][31][32] Mortality is the primary endpoint.

» Daphnia sp. Acute Immobilisation Test: Follows OECD Test Guideline 202. Daphnia magna
are exposed to the test substance for 48 hours, and the concentration at which 50% of the
daphnids are immobilized is determined.[15][26][33][34][35][36][37]

 Algal Growth Inhibition Test: Follows OECD Test Guideline 201. A culture of green algae
(e.g., Pseudokirchneriella subcapitata) is exposed to the test substance for 72 hours, and the
inhibition of growth is measured.[3][14][18][19][30][38]

e Bioconcentration in Fish: Follows OECD Test Guideline 305. This study determines the
uptake and depuration of a chemical by fish from water, allowing for the calculation of the
BCF.
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Conclusion

Hexabromoethane is a substance for which there is a notable lack of in-depth, publicly
available toxicological and environmental data. While summary data from regulatory
assessments provide a general overview of its hazard profile, the absence of detailed
experimental studies, particularly regarding chronic toxicity, biodegradation, bioaccumulation,
and mechanisms of action, presents a significant knowledge gap. Further research is required
to fully characterize the environmental and health risks associated with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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